5-(1-((2,6-Difluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(2,6-difluorophenyl)sulfonylazetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11F2N5O3S/c16-10-3-1-4-11(17)12(10)26(23,24)22-7-9(8-22)15-20-14(21-25-15)13-18-5-2-6-19-13/h1-6,9H,7-8H2
• InChI Key: KYGGNNRSYZEASK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=C(C=CC=C2F)F)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C15H11F2N5O3S
• Molecular Weight: 379.3 g/mol

Description

5-(1-((2,6-Difluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H11F2N5O3S and its molecular weight is 379.34. The purity is usually 95%.
BenchChem offers high-quality 5-(1-((2,6-Difluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(1-((2,6-Difluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

A study by Muralikrishna et al. (2012) synthesized a new class of sulfone-linked bis-heterocycles and tested them for antimicrobial activity and cytotoxicity. The compounds exhibited considerable antibacterial activity against Pseudomonas aeruginosa and antifungal activity against Penicillium chrysogenum, showcasing their potential as antimicrobial agents Muralikrishna et al., 2012.

Xu et al. (2011) synthesized sulfone compounds containing 1,3,4-oxadiazole moieties, demonstrating good antifungal activities against various plant pathogenic fungi. This suggests their potential use in developing agrochemicals to protect crops from fungal diseases Xu et al., 2011.

Antitumor Applications

Shingare et al. (2022) evaluated benzene sulfonamide pyrazole oxadiazole derivatives for their antimicrobial and antitubercular activity, with molecular docking studies suggesting potential as antitubercular agents. This indicates the compound's relevance in addressing tuberculosis Shingare et al., 2022.

Redda and Gangapuram (2007) investigated substituted 1,3,4-oxadiazolyl tetrahydropyridines for their anticancer activities. The study highlighted the potential of these compounds in cancer treatment, emphasizing their role in pharmacological applications Redda & Gangapuram, 2007.